Cas no 2309474-86-8 (2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid
• CAS No: 2309474-86-8
• MF: C₁₉H₁₉BrN₂O₅
• MW: 435.268564462662
• CID: 6259149
• PubChem ID: 165738964
• Update Time: 2025-10-30

2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309474-86-8
• EN300-7428426
• 2-({1-[(benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid
• 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid

• Inchi： 1S/C19H19BrN2O5/c20-15-6-7-16(21-10-15)19(27-12-17(23)24)8-9-22(13-19)18(25)26-11-14-4-2-1-3-5-14/h1-7,10H,8-9,11-13H2,(H,23,24)
• InChI Key： ZMTZQONASLWXME-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CN(C(=O)OCC2C=CC=CC=2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 434.04773g/mol
• Monoisotopic Mass: 434.04773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89Ų

Additional information on 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid

Introduction to 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic Acid and Its Significance in Modern Chemical Biology

2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid, with the CAS number 2309474-86-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including a benzyloxy carbonyl moiety and a brominated pyridine ring, suggests a high degree of versatility in its chemical interactions and biological activities.

The structural composition of 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid is a testament to the sophisticated synthetic capabilities of modern organic chemistry. The pyrrolidinyl backbone, flanked by an acetic acid side chain and a bromopyridine substituent, provides a scaffold that is conducive to further derivatization and functionalization. Such structural features are often exploited in the design of bioactive molecules, where specific interactions with biological targets are sought.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their pharmacological properties. Pyrrolidines, in particular, have emerged as privileged scaffolds in medicinal chemistry due to their ability to mimic the conformational flexibility of natural products and their propensity to engage with biological macromolecules. The bromopyridine moiety further enhances the molecular complexity, offering potential for both hydrophobic and hydrophilic interactions within biological systems. This dual functionality makes 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid a promising candidate for further investigation.

The benzyloxy carbonyl group is another critical feature of this compound, often employed in peptide mimetics and protease inhibitors. Its stability under various conditions makes it an ideal candidate for structural modifications aimed at optimizing bioactivity. The acetic acid side chain provides an additional point of interaction, potentially allowing for hydrogen bonding or coordination with biological targets. These features collectively contribute to the compound's potential utility in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These tools have been instrumental in identifying lead compounds for drug discovery programs. In particular, virtual screening techniques have been used to evaluate the binding affinity of 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid to various biological targets, including enzymes and receptors relevant to human health.

The bromopyridine component of this compound has been shown to exhibit significant interactions with certain protein kinases, which are implicated in various diseases, including cancer. By modulating the activity of these kinases, 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-yl)pyrrolidin-3-yl}oxy)acetic acid may serve as a precursor for the development of kinase inhibitors. Such inhibitors have garnered considerable attention in recent years due to their therapeutic potential and relatively low toxicity profiles compared to traditional chemotherapeutic agents.

Moreover, the benzyloxy carbonyl group can be readily modified through various chemical reactions, allowing for the creation of libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested for their biological activity. The acetic acid side chain also offers opportunities for further functionalization, enabling the design of molecules that can interact with multiple targets simultaneously.

The synthesis of 2-({1-[(Benzyloxy)carbonyl]-3-(5-bromopyridin-2-y l )py r r o l i d i n - 3 - y l } o x y ) a c e t i c a c i d presents its own set of challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define this compound's structure. Additionally, protecting group strategies have been employed to ensure that reactive sites are selectively modified during synthesis.

The pharmacokinetic properties of 2-{(1-[ ( Ben z y lo x y ) c arb o n y l ] - 3 - ( 5 - b r o m o p y r id i n e - 2 - y l ) p y r r o l i d i n - 3 - y l } o x y ) a c e t i c a c i d are also areas of active investigation. Understanding how a molecule behaves within living systems is crucial for determining its therapeutic potential. Factors such as solubility, metabolic stability, and distribution play critical roles in determining whether a compound will progress into clinical development. Computational models have been used to predict these properties based on structural features, providing valuable insights into potential liabilities early in the drug discovery process.

In conclusion, 2-{(1-[ ( B e n z y lo x y ) c arb o n y l ] - 3 - ( 5 - b r o m o p y r id i n e - 2 - y l ) p y r r o l i d i n - 3 - y l } o x y ) a c e t i c a c i d represents a fascinating example of how complex molecular structures can be leveraged for therapeutic purposes. Its unique combination of functional groups and structural features makes it a promising candidate for further exploration in chemical biology and pharmaceutical research. As our understanding of biological systems continues to grow，so too will our ability to design molecules that can interact with them in meaningful ways。This compound underscores the importance of interdisciplinary approaches，where insights from chemistry，biology，and computational science converge to drive innovation。